Cas no 86723-67-3 (1,2-Benzenediamine, 4-(pentyloxy)-)
86723-67-3 structure
Product Name:1,2-Benzenediamine, 4-(pentyloxy)-
CAS No:86723-67-3
MF:C11H18N2O
MW:194.273422718048
CID:660801
PubChem ID:21647520
Update Time:2025-04-19
1,2-Benzenediamine, 4-(pentyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 4-(pentyloxy)-
- 4-pentoxybenzene-1,2-diamine
- 86723-67-3
- DTXSID80616582
- SCHEMBL10430132
- 4-(PENTYLOXY)BENZENE-1,2-DIAMINE
-
- Inchi: 1S/C11H18N2O/c1-2-3-4-7-14-9-5-6-10(12)11(13)8-9/h5-6,8H,2-4,7,12-13H2,1H3
- InChI Key: CJSJAZTZBVXRQC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)N)N)CCCCC
Computed Properties
- Exact Mass: 194.141913202g/mol
- Monoisotopic Mass: 194.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.3Ų
1,2-Benzenediamine, 4-(pentyloxy)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
86723-67-3 (1,2-Benzenediamine, 4-(pentyloxy)-) Related Products
- 56190-17-1(4-Propoxybenzene-1,2-diamine)
- 39905-44-7(4-Heptyloxyaniline)
- 7502-06-9(p-Hexadecyloxyaniline)
- 39905-45-8(4-n-Octyloxyaniline)
- 39905-47-0(p-Decyloxyaniline)
- 65039-19-2(4-Dodecyloxyaniline)
- 2391-56-2(1,5-Bis(4-aminophenoxy)pentane)
- 39905-50-5(4-(pentyloxy)aniline)
- 39905-57-2(4-(Hexyloxy)aniline)
- 50262-67-4(4-N-NONYLOXYANILINE)
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